Cas no 1201-31-6 (2,3,4,5-Tetrafluorobenzoic acid)

• Product Name: 2,3,4,5-Tetrafluorobenzoic acid
• CAS No: 1201-31-6
• MF: C₇H₂F₄O₂
• MW: 194.083196163177
• MDL: MFCD00009613
• CID: 41060
• PubChem ID: 87577161
• Update Time: 2026-04-15

2,3,4,5-Tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrafluorobenzoic acid
• 2,3,4,5-TETRAFLUORO BENZOIC ACI
• 2,3,4,5-Tetrafluorob
• 2,3,3',4',5,5',6-HEPTACHLOROBIPHENYL
• 2-H-C6F4COOH
• 3,4,5,6-tetrafluorobenzoic acid
• F0293-0125
• NSC 168728
• 2,3,4,5-Tetrafluorobenzoicacid
• 2,3,4,5-tetrafluoro benzoic acid
• Benzoic acid, tetrafluoro-
• SFKRXQKJTIYUAG-UHFFFAOYSA-N
• Benzoic acid, 2,3,4,5-tetrafluoro-
• Tetrafluorobenzoic acid
• NSC168728
• PubChem1350
• KSC174O7D
• SFKRXQKJTIYUAG-UHFFFAOYSA-
• 2,3,4,5-tetrafluorbenzoic acid
• 2,3,4,5-tetrafluoro-benzoic acid
• 2,3,4,5-?Tetrafluorobenzoic acid
• tetrafluoro(2,3,4,5-)benzoic acid
• SBB06372
• 2,3,4,5-Tetrafluorobenzoic;2,3,4,5-Tetrafluorobenzoicacid
• J-506850
• AS-10827
• SCHEMBL503374
• MFCD00009613
• 2,3,4,5-Tetrafluorobenzoic acid, 99%
• DTXSID80304992
• AC-10648
• AM20060904
• NS00020375
• CS-0092457
• EN300-00084
• FT-0609343
• 1201-31-6
• A20446
• Z56896348
• T1395
• D70864
• InChI=1/C7H2F4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)
• AKOS001042135
• NSC-168728
• SY004714
• DTXCID20256123
• 2,3,4,5-tetra FBA
• DB-049808
• 601-673-9
• FT37376

• MDL： MFCD00009613
• Inchi： 1S/C7H2F4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)
• InChI Key： SFKRXQKJTIYUAG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)O)F)F)F
• BRN： 2052670

Computed Properties

• Exact Mass: 193.99900
• Monoisotopic Mass: 193.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 1.5165 (estimate)
• Melting Point: 86.0 to 89.0 deg-C
• Boiling Point: 239.2°Cat760mmHg
• Flash Point: 98.5℃
• PSA: 37.30000
• LogP: 1.94120
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3,4,5-Tetrafluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,3,4,5-Tetrafluorobenzoic acid

Introduction to 2,3,4,5-Tetrafluorobenzoic acid (CAS No: 1201-31-6)

2,3,4,5-Tetrafluorobenzoic acid, with the chemical formula C₆H₂F₄O₂ and CAS number 1201-31-6, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceuticals and materials science due to its unique chemical properties and potential applications. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms in the benzene ring, which imparts distinct electronic and steric effects that make it a valuable building block in synthetic chemistry.

The structure of 2,3,4,5-Tetrafluorobenzoic acid consists of a benzoic acid core substituted with four fluorine atoms at the 2, 3, 4, and 5 positions. This arrangement results in a molecule with high lipophilicity and metabolic stability, making it an attractive candidate for drug development. The fluorine atoms not only enhance the compound's solubility in organic solvents but also influence its interactions with biological targets, potentially leading to improved pharmacokinetic profiles.

In recent years, 2,3,4,5-Tetrafluorobenzoic acid has been extensively studied for its role in the synthesis of various pharmaceutical intermediates. Its fluorinated structure is particularly useful in designing molecules that exhibit enhanced binding affinity and selectivity towards biological receptors. For instance, studies have shown that fluorinated benzoic acids can act as potent inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

One of the most notable applications of 2,3,4,5-Tetrafluorobenzoic acid is in the development of anticancer agents. Researchers have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors that target specific kinases and other enzymes overexpressed in tumor cells. The presence of multiple fluorine atoms enhances the molecule's ability to penetrate the cell membrane and interact with intracellular targets, leading to increased efficacy.

Moreover, 2,3,4,5-Tetrafluorobenzoic acid has found utility in materials science due to its ability to form stable complexes with metal ions. These complexes have been explored for their potential use in catalysis and as luminescent materials. The fluorine atoms contribute to the compound's stability under various conditions, making it suitable for industrial applications where high thermal and chemical resistance are required.

The synthesis of 2,3,4,5-Tetrafluorobenzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as tetrafluoroanisole or tetrafluorobenzaldehyde. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for pharmaceutical applications. These methods often incorporate palladium-catalyzed cross-coupling reactions and fluorochemical transformations to introduce the fluorine atoms efficiently.

In conclusion, 2,3,4,5-Tetrafluorobenzoic acid (CAS No: 1201-31-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and properties make it an invaluable tool for researchers developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.